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Introduction

Azvudine hydrochloride, a novel nucleoside reverse transcriptase inhibitor (NRTI), has
demonstrated a broad spectrum of antiviral activity, positioning it as a candidate for the
treatment of several viral infections. This guide provides an objective comparison of Azvudine's
in vitro performance against a panel of established antiviral drugs for Human Immunodeficiency
Virus (HIV), Hepatitis B Virus (HBV), Hepatitis C Virus (HCV), and Severe Acute Respiratory
Syndrome Coronavirus 2 (SARS-CoV-2). The following sections present quantitative data,
detailed experimental methodologies, and visual representations of key mechanisms and
workflows to support research and development efforts.

Mechanism of Action

Azvudine is a nucleoside analog that, upon intracellular phosphorylation to its active
triphosphate form, acts as a competitive inhibitor of viral polymerases.[1] Its incorporation into
the nascent viral DNA or RNA chain leads to premature chain termination, thereby halting viral
replication.[1] Against HIV, Azvudine exhibits a dual-target mechanism by inhibiting both the
reverse transcriptase and the Viral Infectivity Factor (Vif). For SARS-CoV-2, it is understood to
inhibit the RNA-dependent RNA polymerase (RdRp).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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